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This guide provides an in-depth overview of organelle-specific Flipper probes, a class of
advanced fluorescent tools designed to measure membrane tension in the Endoplasmic
Reticulum (ER), Mitochondria, and Lysosomes. These probes are instrumental in the field of
mechanobiology, offering unprecedented insights into the physical forces that govern cellular
processes.

The Core Concept: Flipper Probes and Membrane
Tension

Flipper probes are mechanosensitive fluorescent molecules specifically engineered to report on
the physical state of lipid bilayers.[1][2] Their fundamental structure consists of two "flipper"
units, typically based on dithienothiophene, connected by a bond that allows them to twist
relative to each other.[3][4] This "push-pull" electronic system is the key to their function.[3][5]

[6]

When inserted into a fluid, low-tension membrane, the flipper units are in a twisted
conformation. As membrane tension increases, the lateral pressure from surrounding lipids
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forces the probe into a more planar state.[4][7] This conformational change alters the probe's
electronic properties, leading to a measurable increase in its fluorescence lifetime.[3][7][8][9]
Consequently, by using Fluorescence Lifetime Imaging Microscopy (FLIM), researchers can
quantitatively map membrane tension across different cellular compartments.[8][9][10][11]

The general mechanism of action for Flipper probes is illustrated below.
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Figure 1: Mechanism of Flipper probes in response to membrane tension.

Targeting the Cellular Machinery: Organelle
Specificity

To investigate the unique mechanical properties of individual organelles, the core Flipper probe
structure is chemically modified with specific targeting moieties.[12] These additions guide the
probe to the desired subcellular location.[5]

e Mitochondria (Mito-Flipper-TR®): Targeting the mitochondria is achieved by attaching a
cationic triphenylphosphonium (TPP) group.[5][12][13] The highly negative membrane
potential of the inner mitochondrial membrane actively sequesters these positively charged
probes.[5][13]

e Lysosomes (Lyso-Flipper-TR®): For lysosomal targeting, a weakly basic group such as
morpholine is incorporated.[12] In the acidic environment of the lysosome (pH 4.5-4.7), this
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group becomes protonated, trapping the probe within the organelle.[12]

+ Endoplasmic Reticulum (ER Flipper-TR®): The ER-specific probes utilize targeting groups
that have a high affinity for the unique lipid composition and environment of the ER
membrane.[5][12][14]

The following diagram illustrates these organelle-targeting strategies.
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Figure 2: Targeting strategies for organelle-specific Flipper probes.

Quantitative Data Summary

The photophysical properties of the commercially available organelle-specific Flipper-TR®
probes are summarized below. These values are essential for setting up imaging experiments
and interpreting the resulting data.
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o o Fluorescen Typical

Probe Target Excitation Emission L .

ce Lifetime Concentrati
Name Organelle (Aabs) (Afl)

(7) on
ER Flipper- Endoplasmic

) ~480 nm ~600 nm 28-7ns 0.5-1 pM[14]

TR® Reticulum
Mito Flipper- ) )
TR® Mitochondria 480 nm[15] 600 nm[15] 2.8 - 7 ns[15] 0.5-1 uM[15]
Lyso Flipper-
TR® Lysosomes ~480 nm ~600 nm 28-7ns 0.5 -1 uM[16]

Note: The fluorescence lifetime is highly dependent on the local membrane environment and
tension. The provided range reflects typical values observed from fluid to ordered membranes.
[15][17] Excitation is commonly performed with a 488 nm laser line.[15][17]

Experimental Protocols

This section outlines a general methodology for staining live cells with organelle-specific Flipper
probes and performing FLIM analysis. Optimization may be required depending on the cell type
and experimental conditions.

Materials and Reagents
e Organelle-specific Flipper probe (ER, Mito, or Lyso Flipper-TR®)

Dimethyl sulfoxide (DMSOQO), anhydrous

Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

Cells of interest cultured on imaging-compatible dishes (e.g., glass-bottom dishes)

Isotonic and Hypertonic buffers (e.g., PBS and PBS with 0.5 M sucrose for osmotic shock)

Probe Preparation

e Prepare a 1 mM stock solution of the Flipper probe in anhydrous DMSO.
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Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C, protected from light and moisture.

Cell Staining Procedure

Culture cells to a desired confluency (typically 50-70%) on glass-bottom imaging dishes.

Prepare a staining solution by diluting the 1 mM Flipper probe stock solution to a final
concentration of 0.5 - 1 uM in pre-warmed live-cell imaging medium.[14][15][16]

Remove the culture medium from the cells and wash once with pre-warmed medium.

Add the staining solution to the cells and incubate for 15-30 minutes at 37°C and 5% COa.
[18] Incubation times may need optimization for different cell lines.

After incubation, remove the staining solution and wash the cells two to three times with pre-
warmed imaging medium to remove excess probe.

Add fresh, pre-warmed imaging medium to the cells. The cells are now ready for imaging.

FLIM Imaging and Analysis

Place the imaging dish on the stage of a confocal microscope equipped with a FLIM module
(e.g., using Time-Correlated Single Photon Counting, TCSPC).

Excite the Flipper probe using a 488 nm pulsed laser.[15][17] For two-photon excitation, a
wavelength around 880-950 nm can be used.[1]

Collect the fluorescence emission in the range of 575-625 nm.[15][17]
Acquire FLIM data, ensuring sufficient photon counts for accurate lifetime calculation.

Analyze the FLIM data using appropriate software (e.g., multi-exponential reconvolution
fitting, phasor analysis) to generate a fluorescence lifetime map of the organelles.[10][11]

(Optional Control): To confirm probe mechanosensitivity, induce an osmotic shock.[8][9]
Acquire a baseline FLIM image, then replace the imaging medium with a hypertonic solution
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(e.g., medium containing 0.5 M sucrose) to increase membrane tension and acquire another

image. A corresponding change in fluorescence lifetime should be observed.

The workflow for a typical FLIM experiment using Flipper probes is depicted below.
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Figure 3: General experimental workflow for FLIM imaging with Flipper probes.

Conclusion

Organelle-specific Flipper probes represent a significant advancement in cell biology, providing
a powerful tool to dissect the role of mechanical forces in subcellular processes.[8][9] By
enabling quantitative imaging of membrane tension in the ER, mitochondria, and lysosomes,
these probes open new avenues for research in areas such as organelle dynamics,
intracellular trafficking, and the cellular response to stress, with profound implications for basic
science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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